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Compound of Interest

Compound Name: C22H24ClN5

Cat. No.: B12215020

Get Quote

Introduction & Chemical Biology
The molecular formula C22H24ClN5 closely corresponds to the core scaffold of Dasatinib

(C22H26ClN7O2S) and its des-hydroxyethyl/des-thiazole analogs used as "warheads" in

Proteolysis Targeting Chimeras (PROTACs). In the context of TPD, this scaffold is the primary

ligand for recruiting BCR-ABL (in CML) and SRC family kinases to an E3 ubiquitin ligase

(typically Cereblon or VHL).

Unlike traditional inhibition (occupancy-driven), TPD using C22-scaffolds is event-driven. The

molecule acts as a bridge, inducing the formation of a ternary complex (Target-PROTAC-E3),

leading to poly-ubiquitination and subsequent proteasomal degradation of the target kinase.

Key Mechanistic Advantages
Overcoming Resistance: Effective against kinase mutations (e.g., BCR-ABL mutations) that

resist standard occupancy-based inhibitors.

Catalytic Turnover: One PROTAC molecule can degrade multiple kinase molecules, requiring

lower systemic concentrations than traditional inhibitors.
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Scaffold Selectivity: The C22H24ClN5 core binds the ATP-binding pocket in the active

conformation (DFG-in), providing high affinity for ABL/SRC.

Structural Design Logic
To convert the C22H24ClN5 warhead into a degrader, a linker must be attached at a solvent-

exposed region to avoid disrupting the kinase binding interface.

Attachment Point: The piperazine tail (specifically the nitrogen) is the standard vector for

linker attachment.

Linker Chemistry: Alkyl or PEG chains (PEG2-PEG4) are optimal to span the gap between

the kinase and the E3 ligase without inducing steric clashes.

Mechanism of Action (Visualized)
The following diagram illustrates the catalytic cycle of a C22H24ClN5-based PROTAC, from

binary binding to proteasomal degradation.
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Caption: The catalytic cycle of C22H24ClN5-mediated targeted protein degradation. The

PROTAC recruits the E3 ligase to the target kinase, inducing ubiquitination and degradation

while the PROTAC is recycled.
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Experimental Protocols
Protocol A: Chemical Conjugation (Warhead to Linker)
Objective: Synthesize a functional PROTAC by linking the C22H24ClN5 warhead to a Cereblon

ligand (Pomalidomide derivative).

Reagents:

C22H24ClN5 Warhead (piperazine-free base).

Linker-E3 Ligand: Pomalidomide-PEG3-COOH.

Coupling Agents: HATU, DIPEA.

Solvent: Anhydrous DMF.

Procedure:

Activation: Dissolve Pomalidomide-PEG3-COOH (1.0 eq) in anhydrous DMF (0.1 M). Add

HATU (1.2 eq) and DIPEA (3.0 eq). Stir at room temperature (RT) for 15 minutes to activate

the carboxylic acid.

Conjugation: Add the C22H24ClN5 warhead (1.0 eq) to the reaction mixture.

Reaction: Stir at RT for 4–6 hours under nitrogen atmosphere. Monitor by LC-MS for the

formation of the product (Mass = Warhead + Linker - H2O).

Workup: Dilute with ethyl acetate, wash with water (3x) and brine (1x). Dry over Na2SO4.

Purification: Purify via preparative HPLC (Water/Acetonitrile gradient with 0.1% Formic Acid).

Lyophilize to obtain the final PROTAC powder.

Protocol B: Cellular Degradation Assay (Western Blot)
Objective: Determine the DC50 (concentration required for 50% degradation) of the

synthesized PROTAC in K562 cells (BCR-ABL driven).
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Workflow Logic: We must distinguish between inhibition (signaling reduction) and degradation

(protein loss). A "Hook Effect" control is mandatory to validate the mechanism.

Steps:

Seeding: Seed K562 cells at 0.5 x 10^6 cells/mL in 6-well plates.

Treatment: Treat cells with the PROTAC at increasing concentrations (e.g., 0.1 nM, 1 nM, 10

nM, 100 nM, 1 µM, 10 µM) for 16 hours.

Control 1: DMSO (Vehicle).[1]

Control 2: Dasatinib (Parent inhibitor) alone (to show stabilization/inhibition without

degradation).

Control 3 (Rescue): Pre-treat with 10 µM MG132 (Proteasome inhibitor) for 2 hours prior

to PROTAC addition.

Lysis: Harvest cells, wash with PBS, and lyse in RIPA buffer + Protease/Phosphatase

inhibitors.

Blotting: Perform SDS-PAGE and transfer to nitrocellulose.

Detection:

Primary Ab: Anti-c-ABL (detects BCR-ABL fusion).

Loading Control: Anti-GAPDH or Anti-Vinculin.

Analysis: Quantify band intensity using ImageJ. Plot degradation % vs. log[Concentration].

Data Interpretation Table:
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Observation Interpretation Action

Band loss at 10-100 nM
Successful degradation

(Potent DC50).
Proceed to in vivo PK studies.

Band returns at >1 µM
Hook Effect (Binary complex

formation dominates).

Validates PROTAC mechanism

(ternary complex dependent).

No band loss, p-CrkL reduced
Inhibition only (Warhead binds,

but no degradation).

Change linker length or E3

ligase ligand.

No degradation with MG132
Proteasome-dependent

mechanism confirmed.
Validates TPD pathway.

Troubleshooting & Optimization (The "Hook Effect")
One of the most common failures in C22-based PROTAC design is the "Hook Effect," where

high concentrations of PROTAC saturate both the E3 ligase and the Target Kinase individually,

preventing them from meeting in a ternary complex.

Optimization Workflow:
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Caption: Iterative optimization cycle for C22H24ClN5 PROTACs. Linker length and E3 ligase

selection are the primary variables to tune ternary complex stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Contact our Ph.D. Support Team for a compatibility check
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